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Compound of Interest

Compound Name: Methanol-14C

Cat. No.: B1616493

Introduction: Methanol-14C ([**C]HsOH) is the simplest alcohol, methanol, in which the carbon
atom has been replaced with the radioactive isotope carbon-14 (**C). This radiolabeling
process creates a powerful tool for researchers, as the 14C atom acts as a tracer, allowing for
the precise tracking and quantification of methanol and its metabolic byproducts within complex
biological and environmental systems.[1][2] The emission of beta particles during the decay of
14C enables its detection through techniques like liquid scintillation counting (LSC) and the
highly sensitive accelerator mass spectrometry (AMS).[3][4] This guide provides an in-depth
overview of the core research applications of Methanol-14C, focusing on its use in drug
development, environmental science, and biochemical pathway elucidation, complete with
guantitative data, experimental protocols, and process visualizations.

Core Application 1: Drug Metabolism and
Pharmacokinetics (DMPK)

One of the most critical applications of 4C-labeled compounds, including Methanol-14C when
used as a precursor in synthesis, is in Absorption, Distribution, Metabolism, and Excretion
(ADME) studies during drug development.[5][6] These studies are essential for understanding
the fate of a drug candidate in an organism.

Human ADME (hADME) Studies

Regulatory agencies often require hADME studies to establish a drug's metabolic profile before
approval.[5] A single dose of a 1*C-labeled drug is administered to healthy volunteers to
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determine mass balance, routes of excretion, and to identify and quantify metabolites.[5][7]

Workflow for a Typical *C Human ADME Study

The following diagram illustrates the typical workflow for a human ADME study utilizing a 14C-
labeled drug.
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Caption: Workflow of a human ADME study using a **C-labeled compound.

Core Application 2: Environmental Fate and
Ecotoxicology

Methanol-14C and other “C-labeled compounds are indispensable for assessing the
environmental impact of chemicals.[2] These studies track the movement, degradation, and
potential accumulation of substances in soil, water, and air.[2][8]

Key Areas of Study:

Biodegradation: Determining the rate and pathway of microbial degradation in soil and water.

[9]
» Mobility: Assessing the leaching potential of compounds through soil columns.

¢ Bioaccumulation: Quantifying the uptake and concentration of substances in organisms (e.g.,
fish).[8]

o Metabolism in Soil/Water: Identifying transformation products and bound residues in various
environmental matrices.

Quantitative Data: Methanol Mineralization in Soil

The following table summarizes data on the mineralization of supplemented *C-methanol in
soil samples, indicating its conversion to “CO..
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Methanol Concentration Mineralization Rate
Sample Type ] .

(nmollg soil) (nmollg soillday)
Soil HEG 6 0.002 ~0.0001
Soil HEG 6 0.6 0.027
Soil HEG 6 6.0 0.041
Soil HEG 6 302.0 1.185

Data adapted from a study on
methanol oxidation in

temperate soils.[9]

Core Application 3: Biochemical and Metabolic
Pathway Elucidation

Methanol-14C serves as a crucial tracer for mapping metabolic pathways, particularly one-
carbon (1C) metabolism.[10][11] Ingested or absorbed methanol is metabolized in the liver, and
its single carbon can be traced as it is incorporated into various endogenous molecules.

Methanol Oxidation Pathway

Methanol itself is toxic through a process of toxication.[12] It is metabolized by alcohol
dehydrogenase (ADH) to formaldehyde, which is then rapidly converted by aldehyde
dehydrogenase (ALDH) to formic acid (formate).[12] The accumulation of formate can lead to

metabolic acidosis and cellular hypoxia.[12][13]
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Caption: The metabolic pathway of Methanol-14C oxidation in the liver.

One-Carbon Metabolism

The formate derived from methanol can enter the one-carbon pool, which is critical for the
synthesis of purines, thymidine, and for the remethylation of homocysteine to methionine.[11]
[14] By using Methanol-14C, researchers can trace the contribution of methanol's carbon to
these fundamental cellular processes.[10]

Quantitative Data: Pharmacokinetics of Inhaled
[**C]Methanol in Monkeys

This table presents blood concentration data from a study where cynomolgus monkeys were
exposed to various concentrations of [**C]Methanol vapor for two hours. This data is crucial for
assessing the risk of low-level environmental exposure.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b1616493?utm_src=pdf-body-img
https://www.benchchem.com/product/b1616493?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5353360/
https://molbio.princeton.edu/publications/one-carbon-metabolism-health-and-disease
https://www.benchchem.com/product/b1616493?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC59002/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1616493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

. End-of-Exposure Blood Peak Blood [*4C]Formate
Inhalation Exposure (ppm)
[*4C]Methanol (M) (uM)

10 0.65+0.3 0.07 £0.02

45 3.0+£0.8 0.25 £ 0.09

200 21+16 2329

900 106 £ 84 2817

900 (Folate-Deficient) 21171 95147

Data from a study on the
pharmacokinetics of inhaled

[1*C]methanol in monkeys.[15]

Detailed Experimental Protocols

Protocol 1: General Methodology for a Human ADME
Study

Subject Enrollment: Recruit a small cohort of healthy male volunteers who provide informed

consent.

Synthesis of Test Article: Synthesize the drug candidate with a 14C label at a metabolically

stable position. The total radioactive dose is typically between 50-100 pCi.[5]

Dosing: Administer a single oral or intravenous dose of the 1“C-labeled drug to subjects.

Sample Collection: Collect blood, urine, and feces samples at predetermined time points for

up to 7-10 days or until radioactivity is quantitatively recovered.[16]

Mass Balance Determination:

o Homogenize feces samples.

o Measure the total radioactivity in aliquots of plasma, urine, and feces homogenates using

liquid scintillation counting (LSC) or accelerator mass spectrometry (AMS).[3]
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o Continue collection until >95% of the administered radioactive dose is recovered.[5]

o Pharmacokinetic Analysis:
o Quantify the concentration of the parent drug in plasma samples using LC-MS/MS.

o Quantify total radioactivity in plasma to determine the pharmacokinetics of all drug-related
material.

o Metabolite Profiling and Identification:

o Pool samples for each matrix (plasma, urine, feces).

[e]

Extract metabolites, often using methanol or acetonitrile.[16]

[e]

Separate metabolites using high-performance liquid chromatography (HPLC).

(¢]

Use an in-line radiodetector to generate a radiochromatogram, showing peaks for the
parent drug and its metabolites.

o

Identify the structure of metabolites using high-resolution mass spectrometry (HRMS).[7]

Protocol 2: General Methodology for a Soil
Biodegradation Study

e Soil Collection and Characterization: Collect fresh soil from a relevant location. Characterize
its properties, including pH, organic carbon content, and microbial biomass.

o Preparation of Test System:
o Distribute known amounts of sieved, moist soil into biometer flasks.

o Spike the soil with a solution of Methanol-14C, ensuring even distribution. The
concentration should be environmentally relevant.

¢ Incubation:

o Incubate the flasks in the dark at a constant, controlled temperature (e.g., 20-25°C).
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o Each flask contains a trap for CO2 (e.g., a sodium hydroxide solution) to capture the
mineralized #CO..

Sampling and Analysis:
o At specified time intervals, remove the CO:z traps and replace them with fresh ones.

o Analyze the radioactivity in the traps by liquid scintillation counting to quantify the amount
of 1#CO:z produced.

o At the end of the experiment, perform solvent extraction on the soil to analyze for parent
compound and degradation products using HPLC with radiodetection.

Data Analysis:

o Calculate the cumulative percentage of applied 1C that has been mineralized to *4CO:
over time.

o Determine the degradation half-life (DTso) of Methanol-14C in the soil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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